Cas no 1272412-66-4 (ethyl 6-{[(tert-butoxy)carbonyl]amino}spiro[3.3]heptane-2-carboxylate)

• Product Name: ethyl 6-{[(tert-butoxy)carbonyl]amino}spiro[3.3]heptane-2-carboxylate
• CAS No: 1272412-66-4
• MF: C₁₅H₂₅NO₄
• MW: 283.363304853439
• MDL: MFCD17016158
• CID: 1040674
• PubChem ID: 56776983
• Update Time: 2025-06-20

ethyl 6-{[(tert-butoxy)carbonyl]amino}spiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-((tert-butoxycarbonyl)amino)spiro[3.3]heptane-2-carboxylate
• 6-[(tert-Butoxycarbonyl)amino]spiro[3.3]-heptane-2-carboxylic acid ethyl ester
• Ethyl 6-(BOC-amino)spiro[3.3]heptane-2-carboxylate
• ethyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[3.3]heptane-6-carboxylate
• ethyl 6-{[(tert-butoxy)carbonyl]amino}spiro[3.3]heptane-2-carboxylate
• A848674
• DTXSID50718466
• MFCD17016158
• Spiro[3.3]heptane-2-carboxylic acid, 6-[[(1,1-dimethylethoxy)carbonyl]amino]-, ethyl ester
• ethyl 6-[(tert-butoxycarbonyl)amino]spiro[3.3]heptane-2-carboxylate
• W-205271
• AM20070582
• AS-34928
• Ethyl6-((tert-butoxycarbonyl)amino)spiro[3.3]heptane-2-carboxylate
• Ethyl 6-(Boc-amino)spiro[...
• AKOS015950385
• SY096944
• 1272412-66-4
• XAC41266
• CS-0049428
• PB30232
• DB-023371
• ethyl 6-(tert-butoxycarbonylamino)spiro[3.3]heptane-2-carboxylate
• J-518182
• 6-tert-Butoxycarbonylamino-spiro[3.3]heptane-2-carboxylic acid ethyl ester
• 6-[(tert-Butoxycarbonyl)amino]spiro[3.3]heptane-2-carboxylic acid ethyl ester

• MDL： MFCD17016158
• Inchi： 1S/C15H25NO4/c1-5-19-12(17)10-6-15(7-10)8-11(9-15)16-13(18)20-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,16,18)
• InChI Key： WAMGAEMXOSKKMQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1CC2(C1)CC(C2)NC(=O)OC(C)(C)C)=O

Computed Properties

• Exact Mass: 283.17800
• Monoisotopic Mass: 283.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• PSA: 64.63000
• LogP: 3.02390

Additional information on ethyl 6-{[(tert-butoxy)carbonyl]amino}spiro[3.3]heptane-2-carboxylate

Ethyl 6-{[(tert-butoxy)carbonyl]amino}spiro[3.3]heptane-2-carboxylate (CAS No. 1272412-66-4): A Comprehensive Overview

Ethyl 6-{[(tert-butoxy)carbonyl]amino}spiro[3.3]heptane-2-carboxylate (CAS No. 1272412-66-4) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its spirocyclic structure and the presence of a tert-butoxycarbonyl (Boc) protecting group, which makes it an ideal candidate for various synthetic transformations and biological studies.

The spirocyclic framework of ethyl 6-{[(tert-butoxy)carbonyl]amino}spiro[3.3]heptane-2-carboxylate provides a rigid and conformationally constrained structure, which can influence its reactivity and biological properties. The Boc protecting group, on the other hand, is widely used in peptide synthesis to protect the amino group during multi-step reactions, ensuring that the desired product is obtained with high purity and yield.

Recent advancements in synthetic methodologies have enabled the efficient preparation of ethyl 6-{[(tert-butoxy)carbonyl]amino}spiro[3.3]heptane-2-carboxylate. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which have been shown to be highly effective in constructing complex spirocyclic systems. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel protocol for the synthesis of this compound using a palladium-catalyzed spirocyclization reaction, achieving excellent yields and stereoselectivity.

In addition to its synthetic utility, ethyl 6-{[(tert-butoxy)carbonyl]amino}spiro[3.3]heptane-2-carboxylate has shown promising biological activities that make it a valuable intermediate in drug discovery and development. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines in vitro. The study, published in Medicinal Chemistry Communications, highlighted the potential of this compound as a lead molecule for developing new anti-inflammatory drugs.

The Boc protecting group in ethyl 6-{[(tert-butoxy)carbonyl]amino}spiro[3.3]heptane-2-carboxylate can be selectively removed under mild acidic conditions, allowing for further functionalization of the amino group. This feature is particularly advantageous in medicinal chemistry, where precise control over functional groups is crucial for optimizing the pharmacological properties of drug candidates. A recent review article in Current Medicinal Chemistry discussed various strategies for modifying spirocyclic compounds to enhance their therapeutic efficacy and reduce side effects.

The stability and solubility of ethyl 6-{[(tert-butoxy)carbonyl]amino}spiro[3.3]heptane-2-carboxylate are also important considerations for its practical applications. Studies have shown that this compound exhibits good stability under a wide range of conditions, making it suitable for long-term storage and transportation. Moreover, its solubility can be fine-tuned by adjusting the solvent system or introducing additional functional groups, which is beneficial for optimizing its performance in biological assays and formulation development.

In conclusion, ethyl 6-{[(tert-butoxy)carbonyl]amino}spiro[3.3]heptane-2-carboxylate (CAS No. 1272412-66-4) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an attractive candidate for developing new drugs and materials. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the scientific community.